POE (15) tallow amine
Overview
Description
POE (15) tallow amine, also known as polyoxyethylene tallowamine, refers to a range of non-ionic surfactants derived from animal fats (tallow). They are a class of polyethoxylated amines (POEAs) . It is used primarily as emulsifiers and wetting agents for agrochemical formulations .
Synthesis Analysis
The synthesis of POE (15) tallow amine involves hydrolyzing animal fat to give a mixture of free fatty acids. These are then converted to fatty amines via the nitrile process before being ethoxylated with ethylene oxide, making them water-soluble and amphiphilic .Chemical Reactions Analysis
POE (15) tallow amine is used primarily as an emulsifier and wetting agent in agrochemical formulations, such as pesticides and herbicides . It helps in the effective uptake of water-soluble glyphosate across plant cuticles, which are hydrophobic .Physical And Chemical Properties Analysis
POE (15) tallow amine has a boiling point of 94°C, a density at 25°C of 1.02 g/ml, and a flash point of >94°C. It is a liquid at 25°C with a freeze point of -2°C. It has an HLB of 14, 15 moles of EO, a pH of 9.7 (5% in 1 1 IPA/H2O), a pour point of -2°C, a specific gravity at 25°C of 1.02, a surface tension of 41.3 mN/m, and a viscosity at 25°C of 180 cps .Scientific Research Applications
Surfactant in Herbicides
POE (15) tallow amine is used as a surfactant in herbicides, particularly in glyphosate-based formulations . It helps to mix oil-based and water-based substances, making it valuable in the formulation of herbicides, pesticides, and other agricultural chemicals . It enhances the effectiveness of these chemicals by helping them disperse and adhere to plant surfaces .
Enhancement of Plant Coverage and Penetration
POE-tallowamine can improve the plant coverage and penetration of glyphosate through surface tissues . This property makes it an essential component in many agrochemical formulations.
Environmental Impact Studies
Due to its widespread use in agriculture and potential toxicity, POE (15) tallow amine is often the subject of environmental impact studies . These studies aim to understand its behavior in the environment, including its half-life in soils and bodies of water .
Toxicity Studies
POE-tallowamine has been demonstrated to have higher toxicity than its active substance glyphosate in a great number of studies . Therefore, it is often used in toxicity studies, particularly focusing on its effects on aquatic species like fish and amphibians .
High-throughput Analysis in Citrus
A new method based on ultrahigh-performance liquid chromatography-mass spectrometry (UHPLC) with electrospray mass spectrometry detection for comprehensive quantitative analysis of 66 polyethoxylated tallow amine (POE-tallowamine) homologs in citrus has been developed . This method provides efficient separation, reduced band broadening, and high sensitivity .
Regulatory Compliance
Considering the concerns about the toxicity of POE-tallowamine and its potential adverse effects on human health, it has been listed as a co-formulant that is not accepted for inclusion in plant protection products by the European Union (EU) . The US Environmental Protection Agency (EPA) and Canada have recently limited the additive dose of POE-tallowamine to less than 25 and 20% in pesticide formulations, respectively . Therefore, it is used in studies focusing on regulatory compliance and safety standards.
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of POE (15) tallow amine can be achieved through a two-step process. The first step involves the reaction of tallow amine with ethylene oxide to form a polyoxyethylene tallow amine intermediate. The second step involves the reaction of the intermediate with 15 moles of ethylene oxide to form POE (15) tallow amine.", "Starting Materials": [ "Tallow amine", "Ethylene oxide" ], "Reaction": [ "Step 1: Tallow amine is reacted with ethylene oxide in the presence of a catalyst such as potassium hydroxide or sodium hydroxide. The reaction is carried out at a temperature of around 100-120°C and a pressure of 1-2 atm. The reaction time is typically around 4-6 hours. The product obtained is a polyoxyethylene tallow amine intermediate.", "Step 2: The polyoxyethylene tallow amine intermediate obtained in step 1 is then reacted with 15 moles of ethylene oxide in the presence of a catalyst such as potassium hydroxide or sodium hydroxide. The reaction is carried out at a temperature of around 100-120°C and a pressure of 1-2 atm. The reaction time is typically around 4-6 hours. The product obtained is POE (15) tallow amine." ] } | |
CAS RN |
61791-26-2 |
Product Name |
POE (15) tallow amine |
Molecular Formula |
(C2H4O)nC14H30OS |
synonyms |
Ethomeen T, 25 |
Origin of Product |
United States |
Q & A
Q1: What is the main toxicological concern regarding POE (15) tallow amine in the herbicide RangerPro?
A: Research indicates that RangerPro, a widely used glyphosate-based herbicide, contains POE (15) tallow amine. This is significant because POE (15) tallow amine exhibits higher cytotoxicity compared to glyphosate alone. The study demonstrated that RangerPro was more cytotoxic to human intestinal epithelial cells (Caco-2) than glyphosate, suggesting the enhanced toxicity could be attributed to the presence of POE (15) tallow amine. [] This highlights potential health risks associated with exposure to this specific formulation of glyphosate.
Q2: How does the cytotoxicity of POE (15) tallow amine compare to glyphosate in the context of the study?
A: The study used the Caco-2 cell line as a model for human intestinal epithelial cells. They found the lethal concentration 50 (LC50) – the concentration at which 50% of the cells die – was significantly lower for POE (15) tallow amine (5.7 μg/ml) compared to glyphosate (17200 μg/ml). RangerPro, which contains POE (15) tallow amine, had an LC50 of 125 μg/ml, highlighting its increased toxicity compared to glyphosate alone. [] This emphasizes that the co-formulants in herbicide formulations, like POE (15) tallow amine, can significantly contribute to the overall toxicity of the product.
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